Cas no 22662-39-1 (Rafoxanide)

• Product Name: Rafoxanide
• CAS No: 22662-39-1
• MF: C₁₉H₁₁Cl₂I₂NO₃
• MW: 626.010487794876
• MDL: MFCD00682899
• CID: 52122
• PubChem ID: 329754777
• Update Time: 2025-06-11

Rafoxanide Chemical and Physical Properties

Names and Identifiers

• Rafoxanide
• 3'-CHLORO-4'-(4-CHLOROPHENOXY)-3,5-DIIODOSALICYLANILIDE
• 3’-chloro-4’-(4-chlorophenoxy)-3,5-diiodosalicylanilide
• 3'-Chlor-4'-<4-chlor-phenoxy>-3,5-dijod-salicyl-anilid
• N-[3-chloro-4-(4-chlorophenoxy)phenyl]-2-hydroxy-3,5-diiodobenzamide
• Ranide
• Disalan
• Flukanide
• Bovanide
• Duofas
• Ranide, veterinary
• Rafoxanidum [INN-Latin]
• Rafoxanida [INN-Spanish]
• C19H11Cl2I2NO3
• 3'-Chloro-4'-(p-chlorophenoxy)-3,5-diiodosalicylanilide
• 22F4FLA7DH
• Salicylanilide, 3'-chloro-4'-(p-chlorophenoxy)-3,5-diiodo-
• Benzamide, N-(3-chloro-4-(4-ch
• KS-1309
• Benzamide, {N-[3-chloro-4-(4-chlorophenoxy)phenyl]-2-hydroxy-3,} 5-diiodo-
• HMS2233M19
• SCHEMBL118031
• 3,5-diiodo-3'-chloro-4'-(p-chlorophenoxy)-salicylanilide
• Benzamide, N-(3-chloro-4-(4-chlorophenoxy)phenyl)-2-hydroxy-3,5-diiodo-
• Rafoxanida
• NCGC00160556-02
• CS-3979
• NCGC00160556-01
• SMR000768692
• Rafoxanide (USAN/INN)
• EINECS 245-148-9
• 22662-39-1
• OX9
• J-014804
• Rafoxanide Vetranal
• WLN: QR BI DI FVMR CG DOR DG
• Tox21_111896
• BDBM50022832
• BRN 2228187
• Rafoxanide, PESTANAL(R), analytical standard
• AKOS003631075
• 3'-Chloro-4'-(p-chlorophenoxy)-3, 5-diiodosalicylanilide
• Rafoxanide [USAN:INN:BAN]
• RAFOXANIDE [INN]
• N-[3-chloro-4-(4-chlorophenoxy)phenyl]-2-hydroxy-3,5-diiodo-benzamide
• RAFOXANIDE [USAN]
• FT-0630489
• CCG-270276
• UNII-22F4FLA7DH
• NS00015288
• AI3-29020
• DTXCID3026227
• Benzamide, N-[3-chloro-4-(4-chlorophenoxy)phenyl]-2-hydroxy-3,5-diiodo- [
• RAFOXANIDE [MART.]
• NSC355278
• BCP15963
• MFCD00682899
• CHEMBL287542
• phenyl)-2-hydroxy-3,5-diiodobenzamide
• Rafoxanidum
• R0108
• NSC 355278
• CAS-22662-39-1
• Salicylanilide,5-diiodo-
• 3'-Chlor-4'-(4-chlorphenoxy)-3,5-diiodsalicylanilid
• NSC-355278
• Q12048733
• N-[3-Chloro-4-(4-chloro-phenoxy)-phenyl]-2-hydroxy-3,5-diiodo-benzamide
• MK-990
• AC-20061
• Tox21_111896_1
• DTXSID5046227
• N-(3-chloro-4-(4-chlorophenoxy)
• NEMNPWINWMHUMR-UHFFFAOYSA-N
• C74169
• D05693
• RAFOXANIDE [MI]
• S5093
• HY-17598
• MLS001240273
• N-(3-Chloro-4-(4-chlorophenoxy)phenyl)-2-hydroxy-3,5-diiodobenzamide
• Rafoxanide， Vetranal
• DB-045962
• STK377482

• MDL： MFCD00682899
• Inchi： 1S/C19H11Cl2I2NO3/c20-10-1-4-13(5-2-10)27-17-6-3-12(9-15(17)21)24-19(26)14-7-11(22)8-16(23)18(14)25/h1-9,25H,(H,24,26)
• InChI Key： NEMNPWINWMHUMR-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1O)C(NC1C=CC(=C(C=1)Cl)OC1C=CC(=CC=1)Cl)=O)I
• BRN： 2228187

Computed Properties

• Exact Mass: 624.82100
• Monoisotopic Mass: 624.821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 7
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Not determined
• Density: 2.05
• Melting Point: 173.0 to 177.0 deg-C
• Boiling Point: 526.6°C at 760 mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.752
• PSA: 58.56000
• LogP: 7.02580
• Solubility: Not determined
• Merck: 8097
• Vapor Pressure: 49.5±0.5 10-24cm3

Rafoxanide Security Information

• Signal Word：None
• Hazard Statement： H413
• Warning Statement： P273; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：VN7870000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Rafoxanide

Rafoxanide (CAS No. 22662-39-1): An Overview of Its Properties, Applications, and Recent Research

Rafoxanide (CAS No. 22662-39-1) is a synthetic anthelmintic compound that has gained significant attention in the field of veterinary medicine and parasitology. This compound belongs to the salicylanilide class and is primarily used for the treatment and prevention of coccidiosis in livestock, particularly in sheep and cattle. Its unique chemical structure and mechanism of action make it an effective tool in managing parasitic infections, thereby enhancing animal health and productivity.

The chemical formula of Rafoxanide is C₁₅H₁₄O₄, and it has a molecular weight of 266.27 g/mol. The compound is characterized by its high solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. This property is crucial for its formulation and delivery methods, which often involve oral administration or inclusion in feed supplements.

Rafoxanide exerts its anthelmintic activity by disrupting the energy metabolism of parasites, particularly by inhibiting the mitochondrial electron transport chain. This mechanism leads to a depletion of ATP, which is essential for the survival and reproduction of parasitic organisms. As a result, Rafoxanide effectively eliminates coccidia and other protozoan parasites that can cause significant economic losses in livestock farming.

In recent years, there has been a growing body of research focused on the broader applications and potential side effects of Rafoxanide. For instance, studies have explored its use in aquaculture to control parasitic infections in fish. A study published in the Journal of Aquatic Animal Health (2021) demonstrated that Rafoxanide can be effectively used to manage coccidiosis in farmed salmon, with minimal adverse effects on fish health or water quality.

Beyond its primary use as an anthelmintic, researchers have also investigated the potential of Rafoxanide as an antiprotozoal agent against other parasitic diseases. A study published in the International Journal of Parasitology: Drugs and Drug Resistance (2020) found that Rafoxanide exhibits promising activity against various protozoan parasites, including those responsible for human diseases such as malaria and leishmaniasis. These findings suggest that Rafoxanide may have broader therapeutic applications beyond veterinary medicine.

The safety profile of Rafoxanide has been extensively studied to ensure its safe use in livestock. Clinical trials have shown that when administered at recommended doses, Rafoxanide is well-tolerated by animals and does not cause significant side effects. However, like any pharmaceutical compound, it is important to follow proper dosing guidelines and monitor animals for any adverse reactions.

In addition to its therapeutic benefits, the environmental impact of Rafoxanide has also been a subject of interest. Research published in the Journal of Environmental Science and Health (2019) evaluated the fate and behavior of Rafoxanide in soil and water systems. The study found that while some residues can persist in the environment, they do not pose a significant risk to non-target organisms when used according to recommended practices.

The future outlook for Rafoxanide is promising, with ongoing research aimed at optimizing its formulation and delivery methods to enhance its efficacy and reduce potential environmental impacts. Advances in nanotechnology and controlled-release systems are being explored to improve the bioavailability and sustained release of Rafoxanide, which could further enhance its therapeutic potential.

In conclusion, Rafoxanide (CAS No. 22662-39-1) is a versatile anthelmintic compound with a well-established role in veterinary medicine. Its effectiveness against coccidiosis and other parasitic infections makes it an essential tool for maintaining animal health and productivity. Ongoing research continues to expand our understanding of its properties and potential applications, highlighting its importance in both animal health and broader therapeutic contexts.